Cas no 183325-39-5 (2-Chloro-4-fluoro-5-nitrobenzonitrile)
183325-39-5 structure
Product Name:2-Chloro-4-fluoro-5-nitrobenzonitrile
CAS No:183325-39-5
MF:C7H2ClFN2O2
MW:200.55438375473
MDL:MFCD12913468
CID:1064750
PubChem ID:10726731
Update Time:2025-04-20
2-Chloro-4-fluoro-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-fluoro-5-nitrobenzonitrile
- LogP
- 183325-39-5
- OUJPFWISNRZAJD-UHFFFAOYSA-N
- EN300-8152171
- DB-303032
- SCHEMBL1291838
- CS-0196911
- BS-51140
- MFCD12913468
- F72654
- Benzonitrile, 2-chloro-4-fluoro-5-nitro-
-
- MDL: MFCD12913468
- Inchi: 1S/C7H2ClFN2O2/c8-5-2-6(9)7(11(12)13)1-4(5)3-10/h1-2H
- InChI Key: OUJPFWISNRZAJD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C#N)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 199.97896
- Monoisotopic Mass: 199.9788832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: NA
- Density: 1.6±0.1 g/cm3
- Boiling Point: 312.0±42.0 °C at 760 mmHg
- Flash Point: 141.6±23.7 °C
- PSA: 66.93
2-Chloro-4-fluoro-5-nitrobenzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Chloro-4-fluoro-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB548605-1 g |
2-Chloro-4-fluoro-5-nitrobenzonitrile; . |
183325-39-5 | 1g |
€403.30 | 2023-04-13 | ||
| abcr | AB548605-5 g |
2-Chloro-4-fluoro-5-nitrobenzonitrile; . |
183325-39-5 | 5g |
€1,221.40 | 2023-04-13 | ||
| eNovation Chemicals LLC | D663090-5g |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 95% | 5g |
$985 | 2024-08-03 | |
| eNovation Chemicals LLC | D663090-10g |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 95% | 10g |
$1385 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1215493-1g |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 95% | 1g |
$400 | 2024-06-03 | |
| TRC | C366725-1000mg |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 1g |
$ 207.00 | 2023-04-18 | ||
| TRC | C366725-10000mg |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 10g |
$ 1642.00 | 2023-04-18 | ||
| TRC | C366725-1g |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 1g |
$ 170.00 | 2022-04-01 | ||
| TRC | C366725-10g |
2-Chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 10g |
$ 1360.00 | 2022-04-01 | ||
| Enamine | EN300-8152171-0.05g |
2-chloro-4-fluoro-5-nitrobenzonitrile |
183325-39-5 | 95% | 0.05g |
$50.0 | 2023-09-02 |
2-Chloro-4-fluoro-5-nitrobenzonitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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